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Introduction

n-Pentanoyl bromide, also known as valeryl bromide, is a reactive acyl bromide with the
chemical formula CsHeBrO.[1] As a member of the acyl halide family, it serves as a key
intermediate in various organic syntheses, including the preparation of esters, amides, and
other carbonyl derivatives. Its utility in the pharmaceutical and agrochemical industries
necessitates a thorough understanding of its physical characteristics for safe handling, reaction
optimization, and process scale-up. This technical guide provides a comprehensive overview of
the known physical properties of n-pentanoyl bromide, outlines detailed experimental protocols
for their determination, and presents a logical workflow for these experimental procedures.

Core Physical Properties

n-Pentanoyl bromide is a colorless to light yellow or light orange clear liquid at room
temperature.[2] Like other acyl halides, it is sensitive to moisture. The following tables
summarize the available quantitative data for its key physical properties. It is important to note
that much of the publicly available data originates from chemical suppliers and calculated
values, with limited peer-reviewed experimental data.

General and Molar Properties
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Property Value Source(s)
Chemical Formula CsHeBrO [1112][3]
Molecular Weight 165.03 g/mol

CAS Number 1889-26-5

Physical State Liquid (at 20°C)

Colorless to light yellow/orange
Appearance o
clear liquid

Thermal and Density Properties

Property Value Source(s)

Boiling Point 63 - 65 °C at 66 mmHg

64 °C at 66 mmHg

153.565 °C at 760 mmHg
(Calculated)

Melting Point No data available
Density 1.340 g/cm?

1.36 g/cm3

Specific Gravity (20/20) 1.34

Flash Point 56 °C

Optical and Solubility Properties

Property Value Source(s)
Refractive Index 1.460
Solubility in Water Reacts (hydrolyzes)

o ) Soluble (presumed in aprotic
Solubility in Organic Solvents
solvents)
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Experimental Protocols

The following section details the methodologies for determining the key physical properties of
n-pentanoyl bromide. These protocols are based on standard laboratory techniques for organic
compounds and should be performed with appropriate safety precautions, given the corrosive
and moisture-sensitive nature of acyl halides.

Determination of Boiling Point

The boiling point of n-pentanoyl bromide can be accurately determined using the Thiele tube
method or by distillation.

Thiele Tube Method:

e Sample Preparation: A small amount of n-pentanoyl bromide (0.5-1.0 mL) is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube
containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil or silicone oil).

o Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a heating
mantle. The induced convection currents in the oil ensure uniform heating.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. The heat source is then removed.

e Boiling Point Determination: The temperature at which the bubbling ceases and the liquid
just begins to enter the capillary tube is recorded as the boiling point at the ambient
atmospheric pressure. For precise measurements, the atmospheric pressure should be
recorded and the boiling point corrected to standard pressure (760 mmHg) if necessary.

Measurement of Density

The density of liquid n-pentanoyl bromide can be determined using a pycnometer.

e Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.
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o Sample Filling: The pycnometer is filled with n-pentanoyl bromide, taking care to avoid air
bubbles. The measurement should be conducted under an inert atmosphere (e.g., nitrogen
or argon) to prevent hydrolysis.

o Temperature Equilibration: The filled pycnometer is placed in a constant temperature water
bath until it reaches the desired temperature (e.g., 20°C).

e Volume Adjustment: Any excess liquid due to thermal expansion is removed, and the
pycnometer is sealed.

» Weighing: The filled pycnometer is dried on the outside and weighed accurately.

o Calculation: The density is calculated by dividing the mass of the n-pentanoyl bromide
(weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer.

 Instrument Calibration: The refractometer is calibrated using a standard liquid with a known
refractive index (e.g., distilled water).

o Sample Application: A few drops of n-pentanoyl bromide are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the instrument is adjusted to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is made should be recorded, as the refractive index is temperature-
dependent.

Assessment of Solubility

A qualitative assessment of solubility can be performed.
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e Solubility in Water: A few drops of n-pentanoyl bromide are added to a test tube containing
deionized water. The mixture is observed for signs of dissolution versus the formation of a
separate layer and any evidence of a chemical reaction (e.g., fuming, evolution of gas),
which indicates hydrolysis.

o Solubility in Organic Solvents: The solubility of n-pentanoyl bromide in various aprotic
organic solvents (e.g., dichloromethane, diethyl ether, tetrahydrofuran, hexane) is tested by
adding a small amount of the acyl bromide to a portion of the solvent and observing for
complete miscibility.

Experimental Workflow

The logical progression for determining the physical properties of n-pentanoyl bromide is
outlined in the following diagram. This workflow ensures that sample integrity is maintained and
that properties are determined in a systematic manner.
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Experimental Workflow for Physical Property Determination of n-Pentanoyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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